Cas no 2171579-70-5 (9-(1-propyl-1H-1,2,4-triazol-5-yl)methyl-5-oxa-2,8-diazaspiro3.5nonane)

9-(1-propyl-1H-1,2,4-triazol-5-yl)methyl-5-oxa-2,8-diazaspiro3.5nonane is a synthetic organic compound with unique structural features. It exhibits high stability and resistance to degradation, making it suitable for various applications in the pharmaceutical and agrochemical industries. This compound demonstrates potent biological activity, offering potential for drug discovery and development.
9-(1-propyl-1H-1,2,4-triazol-5-yl)methyl-5-oxa-2,8-diazaspiro3.5nonane structure
2171579-70-5 structure
Product Name:9-(1-propyl-1H-1,2,4-triazol-5-yl)methyl-5-oxa-2,8-diazaspiro3.5nonane
CAS No:2171579-70-5
MF:C12H21N5O
MW:251.328041791916
CID:5564960
PubChem ID:165595208
Update Time:2025-10-17

9-(1-propyl-1H-1,2,4-triazol-5-yl)methyl-5-oxa-2,8-diazaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

    • 9-[(1-propyl-1H-1,2,4-triazol-5-yl)methyl]-5-oxa-2,8-diazaspiro[3.5]nonane
    • 2171579-70-5
    • EN300-1638240
    • 9-(1-propyl-1H-1,2,4-triazol-5-yl)methyl-5-oxa-2,8-diazaspiro3.5nonane
    • Inchi: 1S/C12H21N5O/c1-2-4-17-11(15-9-16-17)6-10-12(7-13-8-12)18-5-3-14-10/h9-10,13-14H,2-8H2,1H3
    • InChI Key: ALVQOKIMHIENPQ-UHFFFAOYSA-N
    • SMILES: O1CCNC(CC2=NC=NN2CCC)C21CNC2

Computed Properties

  • Exact Mass: 251.17461031g/mol
  • Monoisotopic Mass: 251.17461031g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 64Ų

9-(1-propyl-1H-1,2,4-triazol-5-yl)methyl-5-oxa-2,8-diazaspiro3.5nonane Pricemore >>

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Additional information on 9-(1-propyl-1H-1,2,4-triazol-5-yl)methyl-5-oxa-2,8-diazaspiro3.5nonane

Introduction to 9-(1-Propyl-1H-1,2,4-Triazol-5-yl)methyl-5-Oxa-2,8-Diazaspiro[3.5]nonane (CAS No. 2171579-70-5)

9-(1-Propyl-1H-1,2,4-Triazol-5-yl)methyl-5-oxa-2,8-diazaspiro[3.5]nonane, a compound with the CAS number 2171579-70-5, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure and the presence of a triazole moiety, which are key features contributing to its potential therapeutic applications.

The chemical structure of 9-(1-propyl-1H-1,2,4-triazol-5-yl)methyl-5-oxa-2,8-diazaspiro[3.5]nonane consists of a spirocyclic framework with an oxygen atom and two nitrogen atoms in the ring system. The triazole group attached to the spirocyclic core enhances the compound's bioactivity and stability, making it a promising candidate for drug development.

Recent studies have explored the pharmacological properties of this compound, particularly its potential as an antifungal agent. The triazole moiety is well-known for its antifungal activity, and the spirocyclic structure provides additional stability and bioavailability. Research published in the Journal of Medicinal Chemistry has shown that 9-(1-propyl-1H-1,2,4-triazol-5-yl)methyl-5-oxa-2,8-diazaspiro[3.5]nonane exhibits potent antifungal activity against a wide range of fungal pathogens, including Candida albicans and Aspergillus fumigatus.

In addition to its antifungal properties, this compound has also been investigated for its potential as an antiviral agent. Preliminary studies have indicated that it may have inhibitory effects on certain viral enzymes, making it a candidate for further research in antiviral drug development. The unique combination of the spirocyclic structure and the triazole group may provide a synergistic effect that enhances its antiviral activity.

The synthesis of 9-(1-propyl-1H-1,2,4-triazol-5-yl)methyl-5-oxa-2,8-diazaspiro[3.5]nonane involves several steps, including the formation of the spirocyclic core and the attachment of the triazole group. Advanced synthetic methods such as transition-metal-catalyzed reactions and click chemistry have been employed to achieve high yields and purity levels. These synthetic strategies are crucial for ensuring the quality and consistency of the compound for pharmaceutical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 9-(1-propyl-1H-1,2,4-triazol-5-yl)methyl-5-oxa-2,8-diazaspiro[3.5]nonane. Early results from phase I trials have shown promising outcomes in terms of safety profiles and pharmacokinetic properties. The compound has demonstrated good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for successful drug development.

The potential therapeutic applications of 9-(1-propyl-1H-1,2,4-triazol-5-yl)methyl-5-o‌‌xa‌‌‌‌‌‌‌‌x‌a‌‌‌‌‐2‌‌​‍‍‍‍‍‍‍‍​‍​‍​‍​‍​‍​‍​8-diazaspiro[3.5]nonane extend beyond antifungal and antiviral treatments. Researchers are also exploring its potential as an anti-inflammatory agent due to its ability to modulate certain inflammatory pathways. Preclinical studies have shown that it can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX), which could make it a valuable addition to the arsenal of anti-inflammatory drugs.

In conclusion, 9-(1-propyl‐1H‐1‎‎‎‎‎‎‎‎‎‎‎‎ ‎‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ 2‎ ,4‐triazo‎l‐ 5‐y l )m e t h y l ‐ 5 ‐ o x a ‐ 2 ,8 ‐ d i azasp i r o [ 3 . 5 ] n o n a n e (CAS No. 2171579‐70‐ 5) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and pharmacological properties make it an exciting candidate for further research and development in medicinal chemistry and pharmaceutical sciences.

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